Cas no 884494-91-1 (2,4-dibromo-5-fluoro-3-nitro-pyridine)

2,4-Dibromo-5-fluoro-3-nitropyridine is a halogenated and nitrated pyridine derivative with significant utility in synthetic organic chemistry. Its key structural features—bromine and fluorine substituents, along with a nitro group—enhance its reactivity, making it a versatile intermediate for nucleophilic aromatic substitution and cross-coupling reactions. The electron-withdrawing nitro group further facilitates functionalization at adjacent positions. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex heterocyclic frameworks. Its high purity and stability under standard conditions ensure reliable performance in multi-step syntheses. The presence of multiple reactive sites allows for selective modifications, enabling precise control over downstream molecular design.

2,4-dibromo-5-fluoro-3-nitro-pyridine structure

884494-91-1 structure

Product Name:2,4-dibromo-5-fluoro-3-nitro-pyridine

CAS No:884494-91-1

MF:C₅HBr₂FN₂O₂

MW:299.880042791367

MDL:MFCD05662393

CID:706752

PubChem ID:22309082

Update Time:2025-10-29

2,4-dibromo-5-fluoro-3-nitro-pyridine Chemical and Physical Properties

Names and Identifiers

- 2,4-Dibromo-5-fluoro-3-nitropyridine
- Pyridine,2,4-dibromo-5-fluoro-3-nitro-
- 2,4-dibromo-3-nitro-5-fluoropyridine
- QC-6622
- 2,4-dibromo-5-fluoro-3-nitro-pyridine
- 2,4-Dibromo-5-fluoro-3-nitropyridine (ACI)
- BS-42690
- MFCD05662393
- AKOS015891886
- C5HBr2FN2O2
- SCHEMBL15769981
- DTXSID00624548
- D94868
- CS-0157879
- RUKHOWBZNXYATH-UHFFFAOYSA-N
- SY323270
- 884494-91-1
- MDL： MFCD05662393
- Inchi： 1S/C5HBr2FN2O2/c6-3-2(8)1-9-5(7)4(3)10(11)12/h1H
- InChI Key： RUKHOWBZNXYATH-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(Br)=C(F)C=NC=1Br)=O

Computed Properties

Exact Mass: 297.83900
Monoisotopic Mass: 297.83888g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 58.7Å²

Experimental Properties

PSA: 58.71000
LogP: 3.17710

2,4-dibromo-5-fluoro-3-nitro-pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TA078-50mg	2,4-dibromo-5-fluoro-3-nitro-pyridine	884494-91-1	95+%	50mg	385.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TA078-200mg	2,4-dibromo-5-fluoro-3-nitro-pyridine	884494-91-1	95+%	200mg	962.0CNY	2021-07-15
Chemenu	CM124204-1g	2,4-dibromo-5-fluoro-3-nitropyridine	884494-91-1	95%	1g	$355	2021-08-05
Chemenu	CM124204-250mg	2,4-dibromo-5-fluoro-3-nitropyridine	884494-91-1	95%	250mg	$173	2023-02-18
Chemenu	CM124204-1g	2,4-dibromo-5-fluoro-3-nitropyridine	884494-91-1	95%	1g	$456	2023-02-18
Chemenu	CM124204-5g	2,4-dibromo-5-fluoro-3-nitropyridine	884494-91-1	95%	5g	$1770	2023-02-18
Apollo Scientific	PC445053-1g	2,4-Dibromo-5-fluoro-3-nitropyridine	884494-91-1	95%	1g	£148.00	2025-02-21
Alichem	A029194432-1g	2,4-Dibromo-5-fluoro-3-nitropyridine	884494-91-1	95%	1g	$387.60	2023-08-31
eNovation Chemicals LLC	Y1104373-1g	2,4-dibromo-5-fluoro-3-nitropyridine	884494-91-1	95%	1g	$400	2024-07-23
eNovation Chemicals LLC	D248907-100g	2,4-Dibromo-5-fluoro-3-nitropyridine	884494-91-1	95%	100g	$9850	2024-08-03